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Compound of Interest

2-((Dimethylamino)methyl)acrylic
Compound Name: J
aci

Cat. No.: B032712

Technical Guide: 2-
((Dimethylamino)methyl)acrylic Acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-((Dimethylamino)methyl)acrylic
acid, a functional monomer with potential applications in materials science and drug delivery.
The document details the compound's chemical identity, structure, and physicochemical
properties. Due to the limited availability of published experimental data for this specific
molecule, this guide also discusses the well-documented applications of structurally related
compounds, such as 2-(dimethylamino)ethyl methacrylate (DMAEMA), to infer potential uses in
areas like pH-responsive polymers and biocompatible materials. A generalized synthetic
approach is also outlined.

Chemical Identity and Structure

The fundamental characteristics of 2-((Dimethylamino)methyl)acrylic acid are crucial for its
application in research and development.

IUPAC Name: 2-[(dimethylamino)methyl]acrylic acid[1]
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Structure:

e Molecular Formula: CeH1:NO2

« SMILES: C=C(CN(C)C)C(0)=0

e InChl Key: GANOKKCPYBWVRC-UHFFFAOYSA-N[1]

The structure features a polymerizable acrylic acid backbone functionalized with a
dimethylaminomethyl group. This tertiary amine provides a pH-responsive character, making it
a candidate for "smart" polymer systems.

Physicochemical and Safety Data

Quantitative data for 2-((Dimethylamino)methyl)acrylic acid is summarized below. This
information is critical for handling, storage, and experimental design.

Property Value Reference
CAS Number 5415-98-5 [1]
Molecular Weight 129.16 g/mol [1]
Physical Form Liquid, Solid, or Semi-solid [1]
Purity =295% [1]

N Inert atmosphere, store in
Storage Conditions [1]
freezer (-20°C)

Hazard Pictograms GHSO07 (Harmful) [1]

H302, H312, H332 (Harmful if
Hazard Statements swallowed, in contact with skin,  [1]

or if inhaled)

P280 (Wear protective
Precautionary Statement gloves/protective clothing/eye [1]

protection/face protection)
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Synthesis and Experimental Protocols

While specific, peer-reviewed synthesis protocols for 2-((Dimethylamino)methyl)acrylic acid
are not extensively detailed in the literature, a plausible synthetic route can be inferred from
established organic chemistry principles, such as the Mannich reaction.

Proposed Experimental Protocol: Mannich-type
Reaction

The synthesis could potentially be achieved through a variation of the Mannich reaction, which
involves the aminoalkylation of an acidic proton located alpha to a carbonyl group. A
hypothetical protocol is as follows:

o Reactant Preparation: Prepare a solution of acrylic acid in a suitable aprotic solvent.

o Formation of Methylene Imminium lon: In a separate vessel, react dimethylamine with
formaldehyde to form the Eschenmoser salt precursor or a related methylene imminium ion
in situ.

o Condensation Reaction: Slowly add the imminium salt solution to the acrylic acid solution
under controlled temperature conditions (e.g., 0°C to room temperature) to initiate the
aminomethylation at the alpha-position of the acrylic acid.

o Work-up and Purification: After the reaction is complete, the product would be isolated
through extraction and purified using techniques such as column chromatography or
distillation under reduced pressure to yield 2-((Dimethylamino)methyl)acrylic acid.

This proposed pathway is illustrated in the logical workflow diagram below.

Reactant Preparation

Synthesis Steps

‘ 1. Form Methylene 2.C or Final Product:
Imminium lon (Aminomet thylation) ‘ 2-((Dimethylamino)methyl)acrylic acid

Acrylic Acid
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Caption: Proposed synthetic workflow for 2-((Dimethylamino)methyl)acrylic acid.

Potential Applications in Research and Drug
Development

Direct applications of 2-((Dimethylamino)methyl)acrylic acid are not well-documented.
However, its structural similarity to 2-(dimethylamino)ethyl methacrylate (DMAEMA), a widely
studied monomer, allows for informed speculation on its potential utility.

pH-Responsive Drug Delivery Systems

The tertiary amine group in the molecule has a pKa that allows it to be protonated in acidic
environments. Polymers incorporating this monomer could exhibit pH-dependent swelling and
solubility. This property is highly desirable for creating drug delivery vehicles that release their
payload in specific physiological environments, such as the acidic milieu of tumors or the
stomach. For instance, polymers based on the related monomer DMAEMA have been used to
create molecularly imprinted polymers for the controlled release of drugs like ibuprofen,
showing different release profiles at pH 2.2 versus pH 7.4.[2][3]

Hydrogel Formation and Biomedical Devices

Acrylic acids are key components of hydrogels. Copolymers of methacrylic acid and DMAEMA
have been successfully used to create thermo- and pH-responsive hydrogels for applications
like controllable oil/water separation.[4] It is plausible that 2-((Dimethylamino)methyl)acrylic
acid could be copolymerized to form hydrogels with unique swelling characteristics, making
them suitable for biosensors or as matrices for tissue engineering.[5]

Antibacterial Surfaces and Materials

Polymers containing DMAEMA have demonstrated significant antibacterial activity.[6] The
cationic nature of the protonated amine group is believed to interact with and disrupt bacterial
cell membranes. Copolymers incorporating 2-((Dimethylamino)methyl)acrylic acid could be
developed for antibacterial coatings on surgical equipment or in the formulation of materials
that resist biofilm formation.[6]
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The logical relationship between the monomer's structure and its potential applications is
outlined in the diagram below.

2-((Dimethylamino)methyl)acrylic acid
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Caption: Relationship between structure, properties, and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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